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Compound of Interest

Compound Name: 4-Hydrazinyl-1-methylpiperidine

CAS No.: 51304-64-4

Cat. No.: B1589206

Get Quote

In the landscape of modern chemical research and drug development, the strategic selection of

molecular building blocks is paramount. 4-Hydrazinyl-1-methylpiperidine is a bifunctional

molecule that marries the well-established reactivity of a hydrazine moiety with the

pharmaceutically relevant N-methylpiperidine scaffold. While specific, widespread applications

of this particular molecule are not extensively documented in mainstream literature, its

constituent parts provide a clear and compelling roadmap for its potential utility.

The hydrazine group (-NHNH₂) is a powerful nucleophile and a cornerstone in the synthesis of

a vast array of nitrogen-containing heterocycles.[1][2] Its derivatives are known to exhibit a

wide spectrum of biological activities, forming the basis of numerous therapeutic agents.[3][4]

Concurrently, the piperidine ring, a saturated heterocycle, is one of the most ubiquitous

scaffolds in approved drugs, prized for its ability to confer favorable physicochemical properties

such as aqueous solubility and metabolic stability, while providing a three-dimensional vector

for substituent placement.[5][6] The N-methyl group in particular can enhance basicity and

influence receptor binding.

This guide, intended for researchers, chemists, and drug development professionals, will

explore the untapped potential of 4-Hydrazinyl-1-methylpiperidine. We will move beyond a
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simple recitation of facts to provide a Senior Application Scientist's perspective on why and how

this molecule can be leveraged in synthetic chemistry, medicinal chemistry, and chemical

biology. We will detail not just what is possible, but provide actionable, self-validating

experimental designs to unlock its value.

Chemical Properties Data

IUPAC Name (1-methylpiperidin-4-yl)hydrazine

CAS Number 51304-64-4[7][8]

Molecular Formula C₆H₁₅N₃[7][8]

Molecular Weight 129.21 g/mol [7][9]

Form Solid[8]

Related Forms
Dihydrochloride Salt (CAS 53242-78-7)[10],

Hydrochloride Salt (CAS 953052-98-7)[11][12]

Chapter 1: Core Reactivity and Synthetic Utility
The primary utility of 4-Hydrazinyl-1-methylpiperidine stems from the high nucleophilicity of

the terminal nitrogen atom of the hydrazine group. This makes it an excellent synthon for

forming new carbon-nitrogen and nitrogen-nitrogen bonds, most notably through condensation

reactions with carbonyl compounds to form hydrazones.

Causality of Experimental Choice: The formation of a hydrazone is often the critical first step in

a multi-step synthesis. This reaction is typically robust, high-yielding, and proceeds under mild

conditions. The resulting hydrazone is not merely a stable product but a versatile intermediate.

The C=N double bond and the remaining N-H group provide reactive handles for subsequent

intramolecular or intermolecular cyclization reactions, which are the gateway to creating

complex heterocyclic systems.[13]
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Figure 2: Workflow for the synthesis of a piperidinyl-pyrazole library.

Detailed Experimental Protocol: Synthesis of 1-(1-
methylpiperidin-4-yl)-3,5-dimethyl-1H-pyrazole
This protocol is a self-validating system. Successful synthesis and characterization confirm the

reactivity of the starting material and establish a robust procedure for library generation.

Reaction Setup: To a solution of 4-hydrazinyl-1-methylpiperidine (1.29 g, 10 mmol, 1.0 eq)

in ethanol (30 mL) in a 100 mL round-bottom flask, add acetylacetone (1.0 g, 10 mmol, 1.0

eq).

Condensation: Add two drops of glacial acetic acid to catalyze the reaction. Equip the flask

with a condenser and heat the mixture to reflux (approx. 80 °C) for 4 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 10%

Methanol/Dichloromethane mobile phase until the starting hydrazine spot is consumed.

Work-up: Allow the reaction mixture to cool to room temperature. Remove the solvent under

reduced pressure using a rotary evaporator.

Purification: Re-dissolve the crude residue in a minimal amount of dichloromethane and

purify by flash column chromatography on silica gel, eluting with a gradient of 2% to 10%

methanol in dichloromethane.

Isolation and Characterization: Combine the fractions containing the pure product and

evaporate the solvent to yield the title compound as a solid or oil. Confirm the structure and

assess purity using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Chapter 3: Development of Bioactive Hydrazones
Beyond their role as synthetic intermediates, hydrazones themselves constitute a significant

class of biologically active compounds. [14]The –C=N-NH– pharmacophore is present in

numerous compounds with demonstrated antimicrobial, anticonvulsant, anti-inflammatory, and

anticancer activities. [15][16]A notable example from the literature is the development of N-

substituted 4-hydrazino piperidine derivatives as potent and selective inhibitors of Dipeptidyl

Peptidase IV (DPP-IV), a key target in the treatment of type 2 diabetes. [17] Scientific
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Rationale: The strategy here is to leverage the known bioactivity of the hydrazone core and

append the 1-methylpiperidine moiety to potentially enhance potency, selectivity, or

pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion). By

systematically varying the aldehyde or ketone component, a Structure-Activity Relationship

(SAR) can be established to guide the development of lead compounds.

Proposed Research Workflow: From Library Synthesis
to Lead Optimization
This workflow outlines a standard, industry-proven path for early-stage drug discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Phase

Screening Phase

Optimization Phase

Synthesize Hydrazone Library
(Varying R-CHO)

Purify & Characterize
(HPLC, NMR, MS)

In Vitro Biological Screen
(e.g., Cancer Cell Lines)

Identify 'Hit' Compounds

Establish Structure-Activity
Relationship (SAR)

Synthesize Focused Analogs
(Lead Optimization)

Identify Lead Compound

Click to download full resolution via product page

Figure 3: A workflow for the discovery of bioactive hydrazones.
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Detailed Experimental Protocol: Anticancer Screening
Hydrazone Synthesis: Synthesize a library of ten hydrazones by reacting 4-hydrazinyl-1-
methylpiperidine with ten different substituted benzaldehydes (e.g., 4-chloro, 4-methoxy, 4-

nitro, 3-hydroxy, etc.) using the general condensation procedure described in Chapter 2.

Cell Culture: Maintain human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung

cancer) in appropriate culture media supplemented with 10% fetal bovine serum and 1%

penicillin-streptomycin at 37 °C in a humidified 5% CO₂ atmosphere.

Cell Viability Assay (MTT Assay):

Seed cells into 96-well plates at a density of 5,000 cells/well and allow them to adhere

overnight.

Treat the cells with serial dilutions of the synthesized hydrazone compounds (e.g., from

0.1 µM to 100 µM) for 48 hours. Include a vehicle control (DMSO) and a positive control

(e.g., Doxorubicin).

After incubation, add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well and incubate for another 4 hours.

Remove the medium and dissolve the resulting formazan crystals in DMSO.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the

viability against the compound concentration and determine the IC₅₀ (the concentration

required to inhibit 50% of cell growth) for each compound.

Hypothetical Data for SAR Analysis
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Compound ID Aldehyde Substituent (R) IC₅₀ against MCF-7 (µM)

HZ-01 -H (Benzaldehyde) > 100

HZ-02 4-Cl 25.4

HZ-03 4-OCH₃ 85.2

HZ-04 4-NO₂ 15.8

HZ-05 3-OH 45.1

This hypothetical data suggests that electron-withdrawing groups at the 4-position of the phenyl

ring (e.g., Cl, NO₂) enhance anticancer activity. This insight provides a clear, data-driven

rationale for the next round of synthesis, focusing on other electron-deficient analogs to

optimize potency.

Chapter 4: Application as a Chemical Biology Probe
Chemical biology seeks to study biological systems using chemical tools. Activity-Based

Protein Profiling (ABPP) is a powerful strategy that uses reactive chemical probes to map the

functional state of entire enzyme families directly in native biological systems. Hydrazines,

being electron-rich, can serve as versatile "warheads" for ABPP probes, targeting cofactor-

dependent enzymes that possess electron-deficient moieties in their active sites. [18] Scientific

Rationale: 4-Hydrazinyl-1-methylpiperidine can be developed into a chemical probe to

identify novel enzyme targets. The hydrazine group acts as the reactive warhead, while the

piperidine scaffold serves as a stable linker. By appending a "handle" (like an alkyne or azide

group) to the molecule, researchers can use bioorthogonal click chemistry to attach reporter

tags (like biotin for enrichment or a fluorophore for imaging) after the probe has labeled its

protein targets in a complex proteome.

Proposed Research Workflow: Activity-Based Protein
Profiling (ABPP)
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Figure 4: Workflow for target identification using an ABPP probe.

Detailed Experimental Protocol: Chemoproteomic Target
Identification

Probe Synthesis: Synthesize an alkyne-functionalized probe. This could be achieved by, for

example, N-alkylation of piperidin-4-one with propargyl bromide, followed by conversion to
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the hydrazine. (This requires a multi-step synthesis not detailed here).

Proteome Labeling: Treat a soluble protein lysate from a relevant cell line (e.g., HEK293T)

with the alkyne-probe (10 µM final concentration) for 1 hour at 37 °C. Include a DMSO

vehicle control and a competition control where the lysate is pre-incubated with an excess of

untagged 4-hydrazinyl-1-methylpiperidine.

Click Reaction: To the labeled lysate, add Azide-PEG3-Biotin, tris(2-carboxyethyl)phosphine

(TCEP), TBTA ligand, and copper(II) sulfate. Incubate for 1 hour at room temperature to

conjugate biotin to the probe-labeled proteins.

Protein Enrichment: Add streptavidin-agarose beads to the reaction mixture and incubate for

1 hour at 4 °C with rotation to capture the biotinylated proteins.

Washing and Digestion: Pellet the beads by centrifugation and wash extensively with PBS

and urea buffers to remove non-specifically bound proteins. Resuspend the beads in a buffer

containing trypsin and incubate overnight at 37 °C to digest the captured proteins into

peptides.

Mass Spectrometry: Collect the peptide supernatant, desalt it using a C18 StageTip, and

analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Analysis: Search the resulting MS/MS data against a human protein database to

identify the proteins. True targets will be significantly enriched in the probe-treated sample

compared to the DMSO and competition controls.

Conclusion and Future Outlook
4-Hydrazinyl-1-methylpiperidine represents a chemical tool of considerable, albeit

underexplored, potential. Its value lies not in a single, defined application, but in its versatility

as a foundational building block. As demonstrated, it provides a clear and logical entry point

into at least three major areas of modern chemical research:

Complex Molecule Synthesis: It is an ideal starting material for generating libraries of novel

piperidine-substituted heterocyclic compounds, which can be screened for a wide array of

biological activities.
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Medicinal Chemistry: The molecule can be used to directly synthesize bioactive hydrazones,

leveraging a known pharmacophore while introducing the favorable properties of the N-

methylpiperidine scaffold to create new drug candidates. [17]3. Chemical Biology: With

appropriate modification, it can be transformed into a powerful chemical probe for activity-

based protein profiling, enabling the discovery and characterization of new enzyme targets

for therapeutic intervention. [18] The experimental workflows and protocols detailed in this

guide provide a robust framework for any research group aiming to harness the potential of

this molecule. The true value of 4-Hydrazinyl-1-methylpiperidine will be realized by the

researchers who apply creativity and scientific rigor to transform it from a simple catalog

chemical into novel discoveries that advance science and medicine.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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